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FOR IMMEDIATE OPERATIONAL USE

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals engaged in work involving SARS-CoV-2 and its related

materials. Adherence to these guidelines is critical for minimizing risk and ensuring a safe

laboratory environment. A thorough risk assessment should be conducted for all specific

procedures.[1][2][3]

Personal Protective Equipment (PPE): Your First
Line of Defense
The appropriate level of Personal Protective Equipment (PPE) is determined by a site-specific

and activity-specific risk assessment.[4][5] For activities involving the handling of specimens

potentially contaminated with SARS-CoV-2, the following PPE is generally required.

Table 1: Recommended Personal Protective Equipment
for SARS-CoV-2 Laboratory Work
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PPE Component Specification Rationale

Gloves

Disposable, nitrile or latex.

Double-gloving may be

necessary for high-risk

procedures.[6]

Protects hands from contact

with infectious materials.

Lab Coat/Gown

Disposable or dedicated

reusable gown with long

sleeves and a solid front.

Protects skin and personal

clothing from contamination.[4]

Eye Protection

Safety glasses with side

shields, goggles, or a face

shield.[7]

Protects mucous membranes

of the eyes from splashes and

aerosols.[4]

Respiratory Protection

A NIOSH-approved N95

respirator or higher is

recommended when there is a

potential for aerosol

generation.[6]

Protects against inhalation of

infectious aerosols.

Footwear Closed-toe shoes.
Protects feet from spills and

dropped objects.[8]

Operational Plan: Safe Handling Procedures
All work with known or potentially infectious materials should be performed in a certified Class

II Biosafety Cabinet (BSC) to protect the user, the product, and the environment.[9]

Experimental Protocol: General Handling of Potentially
Infectious Samples

Preparation: Before initiating any work, ensure the BSC is operating correctly and has been

decontaminated. Don all required PPE as outlined in Table 1.

Sample Introduction: Introduce all necessary materials into the BSC before starting work to

minimize the disruption of airflow.
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Manipulation: Perform all procedures that may generate aerosols, such as vortexing,

centrifuging, or pipetting, within the BSC.[9] Use aerosol-containment rotors for

centrifugation.

Decontamination of Surfaces: Upon completion of work, decontaminate all surfaces and

equipment within the BSC using an appropriate disinfectant.[1]

Waste Segregation: Segregate all contaminated waste at the source into designated, leak-

proof, and clearly labeled biohazard containers.

Doffing PPE: Remove PPE in a designated area, following a specific procedure to avoid self-

contamination. The general sequence is: gloves, gown, eye protection, and finally, respirator.

Hand Hygiene: Wash hands thoroughly with soap and water immediately after removing all

PPE.

Disposal Plan: Managing Contaminated Waste
All waste generated from the handling of SARS-CoV-2 materials must be treated as

biohazardous waste and disposed of in accordance with local, state, and federal regulations.[3]

Table 2: Decontamination and Disposal of SARS-CoV-2
Contaminated Materials

Waste Type Decontamination Method Final Disposal

Solid Waste (e.g., gloves,

gowns, plasticware)
Autoclave Biohazard waste stream

Liquid Waste (e.g., culture

media, supernatants)

Treat with an appropriate

disinfectant (e.g., 10% bleach

solution) for a sufficient contact

time before drain disposal.[10]

Sanitary sewer

Sharps (e.g., needles, pipette

tips)

Collect in a designated,

puncture-resistant sharps

container.[10]

Biohazard waste stream (often

requires specialized disposal)
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Experimental Protocol: Autoclaving Solid Biohazardous
Waste

Packaging: Place contaminated solid waste into an autoclavable biohazard bag. Do not

overfill the bag.

Venting: Leave the bag partially open or add a small amount of water to generate steam

within the bag.

Loading: Place the bag in a secondary, leak-proof container within the autoclave.

Cycle Selection: Run the autoclave on a validated cycle for infectious waste (typically at

121°C for a minimum of 30 minutes).

Verification: Use a chemical indicator in each load and a biological indicator weekly to verify

the efficacy of the autoclave.

Disposal: Once the cycle is complete and the waste has cooled, the autoclaved bag can be

disposed of in the regular trash, in accordance with institutional policy.

Visualizing Laboratory Safety Workflows
To further clarify the procedural steps for handling SARS-CoV-2 related materials, the following

diagrams illustrate key workflows.
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Caption: Workflow for Safe Handling of SARS-CoV-2 Materials.
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Standard PPE
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Caption: Decision Tree for Selecting Appropriate PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Laboratory Biosafety Guidelines for working with SARS-CoV-2 | COVID-19 | CDC
[cdc.gov]

2. Laboratory biosafety guidance related to SARS-CoV-2 (COVID-19): Interim guidance, 11
March 2024 [who.int]

3. 11/18/2020: Lab Advisory: Waste Management Guidance for SARS-CoV-2 Point-of-Care
Testing [cdc.gov]

4. Personal Protective Equipment (PPE) – Biorisk Management [aspr.hhs.gov]

5. reach.cdc.gov [reach.cdc.gov]

6. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

7. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

8. skillmaker.education [skillmaker.education]

9. labconco.com [labconco.com]

10. ehso.emory.edu [ehso.emory.edu]

To cite this document: BenchChem. [Safeguarding Research: A Comprehensive Guide to
Handling SARS-CoV-2 Related Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12421070#personal-protective-equipment-for-
handling-sars-cov-2-in-20]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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